Cas no 1894492-78-4 (1-(quinolin-7-yl)methylcyclopropan-1-ol)

• Product Name: 1-(quinolin-7-yl)methylcyclopropan-1-ol
• CAS No: 1894492-78-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 6224214
• PubChem ID: 117288749
• Update Time: 2025-05-26

1-(quinolin-7-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-7-yl)methylcyclopropan-1-ol
• 1-[(quinolin-7-yl)methyl]cyclopropan-1-ol
• 1894492-78-4
• EN300-1758746

• Inchi： 1S/C13H13NO/c15-13(5-6-13)9-10-3-4-11-2-1-7-14-12(11)8-10/h1-4,7-8,15H,5-6,9H2
• InChI Key： VFNNLGDXSCVUHH-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC3=CC=CN=C3C=2)CC1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(quinolin-7-yl)methylcyclopropan-1-ol

Introduction to 1-(quinolin-7-yl)methylcyclopropan-1-ol (CAS No. 1894492-78-4)

1-(quinolin-7-yl)methylcyclopropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1894492-78-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the fusion of a quinoline moiety with a cyclopropane ring, which is a structural motif known for its potential biological activity and chemical versatility. The presence of the cyclopropane group introduces unique steric and electronic properties, making this molecule an intriguing candidate for further exploration in drug discovery and development.

The quinoline scaffold is widely recognized for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Compounds derived from quinoline have been extensively studied and utilized in the treatment of various diseases. The incorporation of a cyclopropane ring into the quinoline structure in 1-(quinolin-7-yl)methylcyclopropan-1-ol not only enhances its molecular complexity but also opens up new possibilities for modulating its pharmacological effects. The cyclopropane ring is known to be a privileged structure in medicinal chemistry, often contributing to improved binding affinity and selectivity in biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the design and optimization of such hybrid compounds. By leveraging these tools, researchers can predict the binding modes of 1-(quinolin-7-yl)methylcyclopropan-1-ol with various biological targets, such as enzymes and receptors, thereby guiding the development of novel therapeutic agents. The combination of quinoline and cyclopropane moieties offers a unique opportunity to explore multiple pharmacophoric interactions simultaneously, which could lead to the discovery of more effective and selective drugs.

In the context of current research, 1-(quinolin-7-yl)methylcyclopropan-1-ol has been investigated for its potential applications in addressing unmet medical needs. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The cyclopropane group is particularly interesting because it can induce conformational constraints that may enhance binding specificity. Additionally, the quinoline moiety provides a platform for further functionalization, allowing chemists to tailor the molecule's properties to specific therapeutic requirements.

The synthesis of 1-(quinolin-7-yl)methylcyclopropan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include cross-coupling reactions, cyclization processes, and protection-deprotection steps. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing. These advancements not only improve the accessibility of such compounds but also contribute to reducing the environmental impact of drug development processes.

Biological evaluation of 1-(quinolin-7-yl)methylcyclopropan-1-ol has revealed promising preliminary results in vitro. Initial assays have demonstrated potential activity against several disease-related targets, warranting further investigation in vivo. Preclinical studies are essential to assess the compound's efficacy, safety profile, and pharmacokinetic properties before it can be considered for clinical trials. The integration of high-throughput screening (HTS) technologies has accelerated the identification of lead compounds like 1-(quinolin-7-yl)methylcyclopropan-1-ol, enabling rapid testing across multiple biological assays.

The structural features of 1-(quinolin-7-yl)methylcyclopropan-1-ol make it a versatile building block for drug discovery programs. Researchers can exploit its scaffold to develop analogs with enhanced or modified biological activities. For example, modifications at the cyclopropane ring or the quinoline nitrogen atom could lead to compounds with improved solubility or metabolic stability. Such structural diversification is crucial for overcoming resistance mechanisms and expanding therapeutic options.

The role of 1-(quinolin-7-yl)methylcyclopropan-1-ol in addressing emerging challenges in medicine is also noteworthy. With increasing concerns about antibiotic resistance and oncogenic diseases, novel compounds with unique mechanisms of action are desperately needed. The combination of quinoline and cyclopropane moieties offers a promising approach to developing next-generation therapeutics that can tackle these complex health issues effectively.

In conclusion, 1-(quinolin-7-ytl)methylcyclopropan-l-lrol (CAS No. 1894492 78 4) represents an exciting avenue for pharmaceutical innovation. Its unique structural composition and demonstrated biological potential make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it holds promise for contributing to significant advancements in medicine.